2-Methoxy-1-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]ethanone

• IUPAC Name: 2-methoxy-1-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]ethanone
• InChI: InChI=1S/C15H19F3N2O3/c1-22-10-13(21)20-7-3-4-11(8-20)9-23-14-12(15(16,17)18)5-2-6-19-14/h2,5-6,11H,3-4,7-10H2,1H3
• InChI Key: FGFJDZYCYDLWMY-UHFFFAOYSA-N
• Canonical SMILES: COCC(=O)N1CCCC(C1)COC2=C(C=CC=N2)C(F)(F)F
• Molecular Formula: C15H19F3N2O3
• Molecular Weight: 332.32 g/mol
• CAS No.: 2379997-50-7

Description

The compound “2-Methoxy-1-[3-[[3-(trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]ethanone” is a complex organic molecule. It contains a pyridine ring, which is a basic aromatic six-membered ring with one nitrogen atom. It also contains a piperidine ring, which is a common feature in many pharmaceuticals. The trifluoromethyl group attached to the pyridine ring could potentially increase the compound’s lipophilicity, which might enhance its ability to cross biological membranes.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and rings. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the presence of the pyridine and piperidine rings, as well as the ether, ketone, methoxy, and trifluoromethyl groups. Each of these groups can participate in different types of chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase its lipophilicity, while the presence of the pyridine and piperidine rings could influence its basicity.

Mechanism of Action

The mechanism of action of this compound is not clear without further information. If it’s intended to be a drug, its mechanism of action would depend on its specific biological target.

Future Directions

The future research directions for this compound could include further studies to elucidate its synthesis, properties, and potential applications. If it’s intended to be a drug, it would also be important to study its pharmacological effects, toxicity, and mechanism of action.